Cas no 715-51-5 (3-Chlorophenanthrene)

• Product Name: 3-Chlorophenanthrene
• CAS No: 715-51-5
• MF: C₁₄H₉Cl
• MW: 212.67426276207
• MDL: MFCD16251530
• CID: 39706
• PubChem ID: 3013936
• Update Time: 2025-05-21

3-Chlorophenanthrene Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenanthrene
• 2-chlorophenantrene
• 3-chloro-phenanthrene
• 3-chlorophenantrene
• 3-Chlorphenanthren
• 3-Chlor-phenanthren
• AC1MHYWC
• AG-I-03282
• AK-88114
• ANW-67539
• CTK2H8196
• Phenanthrene, 3-chloro-
• SB67077
• A850209
• FT-0698887
• E76171
• BVFJTESUEYBUOL-UHFFFAOYSA-N
• DTXSID40221717
• J-512324
• SCHEMBL1758306
• BS-49665
• 715-51-5
• FT-0702509
• AKOS015851114
• CS-0188418
• DB-022727

• MDL： MFCD16251530
• Inchi： 1S/C14H9Cl/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
• InChI Key： BVFJTESUEYBUOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C3C=CC=CC3=C2C=1

Computed Properties

• Exact Mass: 212.03937
• Monoisotopic Mass: 212.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 3-Chlorophenanthrene

3-Chlorophenanthrene (CAS No. 715-51-5): Properties, Applications, and Research Insights

3-Chlorophenanthrene (CAS No. 715-51-5) is a chlorinated derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. The presence of a chlorine atom at the 3-position of the phenanthrene ring system enhances its reactivity, making it a valuable intermediate in organic synthesis and material science.

The molecular formula of 3-Chlorophenanthrene is C₁₄H₉Cl, and it exhibits a molecular weight of 212.67 g/mol. Its structure consists of three fused benzene rings with a chlorine substituent, which influences its physical and chemical behavior. Researchers often study this compound to understand its photophysical properties, as it can absorb and emit light in the UV-visible range, making it relevant for applications in organic electronics and fluorescence-based sensors.

One of the most searched topics related to 3-Chlorophenanthrene is its role in environmental chemistry. As a PAH derivative, it is often investigated for its persistence and potential ecological impact. Studies have explored its degradation pathways, including microbial and photochemical processes, which are critical for assessing its environmental fate. This aligns with the growing public interest in sustainable chemistry and pollutant remediation.

In the field of material science, 3-Chlorophenanthrene serves as a precursor for synthesizing more complex organic molecules. Its ability to undergo electrophilic aromatic substitution reactions makes it a versatile building block for creating functionalized PAHs. These derivatives are increasingly used in the development of organic semiconductors, which are essential for next-generation flexible electronics and optoelectronic devices.

Another area of interest is the biological activity of 3-Chlorophenanthrene and its derivatives. While not a pharmaceutical compound itself, its structural framework is often explored in medicinal chemistry for designing molecules with potential therapeutic effects. Researchers are particularly interested in its interactions with biological macromolecules, such as DNA and proteins, which could inform the development of novel bioactive compounds.

The synthesis of 3-Chlorophenanthrene typically involves the chlorination of phenanthrene using reagents like chlorine gas or sulfuryl chloride. Recent advancements in green chemistry have led to more sustainable methods, such as using catalytic chlorination or microwave-assisted reactions, which reduce waste and energy consumption. These innovations resonate with the increasing demand for eco-friendly chemical processes.

From an industrial perspective, 3-Chlorophenanthrene is utilized in the production of dyes, pigments, and advanced materials. Its incorporation into polymeric systems can enhance thermal stability and optical properties, making it valuable for coatings and specialty plastics. The compound’s compatibility with nanotechnology applications is also a hot topic, as researchers explore its use in nanostructured materials.

In analytical chemistry, 3-Chlorophenanthrene is often used as a reference standard in chromatography and spectroscopy techniques. Its well-defined spectral signatures facilitate the identification and quantification of similar compounds in complex mixtures. This is particularly relevant for laboratories focusing on environmental monitoring and food safety testing.

The global market for 3-Chlorophenanthrene is influenced by trends in high-performance materials and life sciences. As industries prioritize innovation, the demand for specialized intermediates like this compound is expected to grow. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications.

For researchers and professionals, understanding the safety profile of 3-Chlorophenanthrene is essential. While it is not classified as highly hazardous, standard laboratory precautions should be followed when handling it. Proper personal protective equipment (PPE) and ventilation systems are recommended to minimize exposure, aligning with workplace safety regulations.

In summary, 3-Chlorophenanthrene (CAS No. 715-51-5) is a multifaceted compound with applications spanning organic synthesis, material science, and environmental research. Its unique properties and versatility make it a subject of ongoing investigation, particularly in the context of sustainable technologies and advanced materials. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovation-driven industries.